Cas no 87275-63-6 (1-Propanone, 2,3-dibromo-1,3-bis(4-chlorophenyl)-)

1-Propanone, 2,3-dibromo-1,3-bis(4-chlorophenyl)- structure
87275-63-6 structure
Product Name:1-Propanone, 2,3-dibromo-1,3-bis(4-chlorophenyl)-
CAS No:87275-63-6
MF:C15H10Br2Cl2O
MW:436.953300952911
CID:658088
PubChem ID:13046918
Update Time:2025-04-19

1-Propanone, 2,3-dibromo-1,3-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2,3-dibromo-1,3-bis(4-chlorophenyl)-
    • 2,3-dibromo-1,3-bis(4-chlorophenyl)propan-1-one
    • 87275-63-6
    • 2,3-DIBROMO-1,3-BIS(4-CHLOROPHENYL)-1-PROPANONE
    • DTXSID70516284
    • AKOS005437043
    • Inchi: 1S/C15H10Br2Cl2O/c16-13(9-1-5-11(18)6-2-9)14(17)15(20)10-3-7-12(19)8-4-10/h1-8,13-14H
    • InChI Key: FYTWWVJXGNOFGW-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC(=CC=1)Cl)C(C(C1C=CC(=CC=1)Cl)=O)Br

Computed Properties

  • Exact Mass: 435.84550g/mol
  • Monoisotopic Mass: 433.84755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 17.1Ų

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